
50S ribosomal protein L1
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Description
50S ribosomal protein L1 is a useful research compound. . The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Role in Ribosome Assembly
Assembly Pathways
RPL1 is integral to the assembly of the 50S ribosomal subunit. Recent studies using cryo-electron microscopy have highlighted critical maturation steps in the assembly process of the 50S subunit in Bacillus subtilis. These studies reveal that RPL1 contributes to the formation of essential structural features such as the central protuberance and functional sites (A, P, and E) within the ribosome . The protein's interaction with 23S rRNA is vital for stabilizing these structures during ribosome biogenesis.
RNA Chaperone Activity
RPL1 exhibits RNA chaperone activity, facilitating proper folding of rRNA during ribosome assembly. This function is particularly important in bacterial systems where RPL1 assists in maintaining RNA structure integrity, thus influencing overall ribosome functionality . The evolutionary conservation of this activity underscores its essential role in ribosome biogenesis across different species.
Regulatory Functions
Translational Repression
RPL1 functions as a translational repressor by binding to its own mRNA. This dual role allows it to regulate its expression through feedback inhibition. In Escherichia coli, RPL1 binds to a specific region near the Shine-Dalgarno sequence of its mRNA, inhibiting translation when cellular levels of RPL1 are sufficient . This mechanism ensures balanced production of ribosomal proteins according to cellular needs.
Case Study: Feedback Regulation
In a study examining E. coli, it was shown that RPL1 binding to its mRNA occurs with significantly higher affinity compared to its binding to rRNA. This differential binding is crucial for maintaining homeostasis in ribosomal protein synthesis and illustrates how RPL1 acts as a regulatory switch within the cell .
Antimicrobial Potential
Recent research has identified antimicrobial properties associated with certain ribosomal proteins, including RPL1. These proteins can function as natural antimicrobial peptides (AMPs), offering potential new avenues for antibiotic development . The ability of RPL1 to disrupt bacterial protein synthesis could be harnessed to design novel therapeutic agents against resistant bacterial strains.
Summary of Applications
Application Area | Description |
---|---|
Ribosome Assembly | Essential for structural integrity and maturation of the 50S ribosomal subunit. |
Translational Regulation | Acts as a repressor by binding to its mRNA, regulating its own synthesis based on cellular demand. |
Antimicrobial Activity | Potential use as a natural antimicrobial peptide against pathogenic bacteria. |
Properties
bioactivity |
Antibacterial, Antifungal |
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sequence |
AKKVFKRLEKLFSKIQNDK |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.